Cas no 1343223-11-9 (2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine)

2-Methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine is a cyclohexylamine derivative featuring a substituted cyclopentyl group, offering structural versatility for applications in organic synthesis and pharmaceutical intermediates. Its unique bicyclic framework, combining a cyclohexane and cyclopentane ring, provides steric and electronic modulation, making it valuable for ligand design or chiral auxiliaries. The presence of methyl substituents enhances lipophilicity and may influence binding affinity in molecular interactions. This compound is typically synthesized via reductive amination or nucleophilic substitution, with potential utility in asymmetric catalysis or medicinal chemistry research. Careful handling is advised due to its amine functionality, which may require inert atmosphere storage to prevent degradation.
2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine structure
1343223-11-9 structure
Product Name:2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine
CAS No:1343223-11-9
MF:C13H25N
MW:195.344303846359
CID:5178852
PubChem ID:64502461
Update Time:2025-05-21

2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine
    • Cyclohexanamine, 2-methyl-N-(3-methylcyclopentyl)-
    • Inchi: 1S/C13H25N/c1-10-7-8-12(9-10)14-13-6-4-3-5-11(13)2/h10-14H,3-9H2,1-2H3
    • InChI Key: JPBIJSNSFGUDIL-UHFFFAOYSA-N
    • SMILES: N(C1CCCCC1C)C1CCC(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 178
  • XLogP3: 3.7
  • Topological Polar Surface Area: 12

2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine Pricemore >>

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Additional information on 2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine

Introduction to 2-Methyl-N-(3-Methylcyclopentyl)cyclohexan-1-amine (CAS No. 1343223-11-9)

2-Methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine (CAS No. 1343223-11-9) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by a cyclohexane ring substituted with a methyl group and an amine group, which is further substituted with a 3-methylcyclopentyl moiety. The intricate structure of this compound offers a range of possibilities for both academic research and industrial applications.

The synthesis of 2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine involves several steps, each requiring precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, making it more accessible for various studies. One notable method involves the use of transition metal catalysts, which have been shown to enhance the efficiency and selectivity of the synthesis process.

In the realm of medicinal chemistry, 2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine has been investigated for its potential as a lead compound in drug discovery. Its unique structure allows it to interact with various biological targets, making it a valuable candidate for the development of new therapeutic agents. Recent studies have explored its interactions with receptors and enzymes, revealing promising pharmacological properties that could be harnessed for treating specific diseases.

One area of particular interest is the role of 2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine in modulating neurotransmitter systems. Research has shown that this compound can influence the activity of certain neurotransmitters, such as serotonin and dopamine, which are crucial for maintaining neurological balance. This property makes it a potential candidate for the treatment of neurological disorders, including depression and anxiety disorders.

Beyond its potential therapeutic applications, 2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine has also been studied for its effects on cellular processes. In vitro experiments have demonstrated that this compound can affect cell signaling pathways, particularly those involved in cell growth and differentiation. These findings suggest that it could be useful in developing new strategies for cancer therapy or regenerative medicine.

The physicochemical properties of 2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine, such as its solubility and stability, are also important considerations for its practical use. Researchers have optimized these properties through various modifications to the compound's structure, enhancing its bioavailability and reducing potential side effects. These efforts have led to the development of more effective formulations that can be used in preclinical and clinical studies.

In conclusion, 2-methyl-N-(3-methylcyclopentyl)cyclohexan-1-amine (CAS No. 1343223-11-9) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure and pharmacological properties make it an attractive candidate for further investigation in drug discovery and development. As research continues to advance, it is likely that new insights into the mechanisms and applications of this compound will emerge, paving the way for innovative solutions in medicine and beyond.

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